ADC Acid Brilliant Milling Violet 4BS ADC Acid Brilliant Milling Violet 4BS Violet bnp is a dye.
Brand Name: Vulcanchem
CAS No.: 4129-84-4
VCID: VC0546806
InChI: InChI=1S/C41H45N3O6S2.Na/c1-5-42(6-2)36-21-15-33(16-22-36)41(34-17-23-37(24-18-34)43(7-3)29-31-11-9-13-39(27-31)51(45,46)47)35-19-25-38(26-20-35)44(8-4)30-32-12-10-14-40(28-32)52(48,49)50;/h9-28H,5-8,29-30H2,1-4H3,(H-,45,46,47,48,49,50);/q;+1/p-1
SMILES: CCN(CC)C1=CC=C(C=C1)C(=C2C=CC(=[N+](CC)CC3=CC(=CC=C3)S(=O)(=O)[O-])C=C2)C4=CC=C(C=C4)N(CC)CC5=CC(=CC=C5)S(=O)(=O)[O-].[Na+]
Molecular Formula: C41H44N3NAO6S2
Molecular Weight: 761.9 g/mol

ADC Acid Brilliant Milling Violet 4BS

CAS No.: 4129-84-4

Inhibitors

VCID: VC0546806

Molecular Formula: C41H44N3NAO6S2

Molecular Weight: 761.9 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

ADC Acid Brilliant Milling Violet 4BS - 4129-84-4

CAS No. 4129-84-4
Product Name ADC Acid Brilliant Milling Violet 4BS
Molecular Formula C41H44N3NAO6S2
Molecular Weight 761.9 g/mol
IUPAC Name sodium;3-[[4-[[4-(diethylamino)phenyl]-[4-[ethyl-[(3-sulfonatophenyl)methyl]azaniumylidene]cyclohexa-2,5-dien-1-ylidene]methyl]-N-ethylanilino]methyl]benzenesulfonate
Standard InChI InChI=1S/C41H45N3O6S2.Na/c1-5-42(6-2)36-21-15-33(16-22-36)41(34-17-23-37(24-18-34)43(7-3)29-31-11-9-13-39(27-31)51(45,46)47)35-19-25-38(26-20-35)44(8-4)30-32-12-10-14-40(28-32)52(48,49)50;/h9-28H,5-8,29-30H2,1-4H3,(H-,45,46,47,48,49,50);/q;+1/p-1
Standard InChIKey FJBHGWADYLMEJG-UHFFFAOYSA-M
SMILES CCN(CC)C1=CC=C(C=C1)C(=C2C=CC(=[N+](CC)CC3=CC(=CC=C3)S(=O)(=O)[O-])C=C2)C4=CC=C(C=C4)N(CC)CC5=CC(=CC=C5)S(=O)(=O)[O-].[Na+]
Canonical SMILES CCN(CC)C1=CC=C(C=C1)C(=C2C=CC(=[N+](CC)CC3=CC(=CC=C3)S(=O)(=O)[O-])C=C2)C4=CC=C(C=C4)N(CC)CC5=CC(=CC=C5)S(=O)(=O)[O-].[Na+]
Appearance Solid powder
Description Violet bnp is a dye.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms Violet bnp; Erio Violet 6BN; Fast Acid Violet ;B Fenazo Violet X4B; NSC-71963; NSC71963
Reference 1: Hurst J, Schnichels S, Spitzer MS, Bartz-Schmidt KU, Farecki ML, Szurman P, Januschowski K. Negative Effects of Acid Violet-17 and MBB Dual In Vitro on Different Ocular Cell Lines. Curr Eye Res. 2017 Aug;42(8):1209-1214. doi: 10.1080/02713683.2017.1285942. Epub 2017 Mar 30. PubMed PMID: 28358247.
2: McAllister P, Graham E, Deacon P, Farrugia KJ. The effect of mark enhancement techniques on the subsequent detection of saliva. Sci Justice. 2016 Sep;56(5):305-320. doi: 10.1016/j.scijus.2016.05.004. Epub 2016 May 12. PubMed PMID: 27702446.
3: Gerding H. Acid Violet 17: a New Dye for Chromovitrectomy? Klin Monbl Augenheilkd. 2016 Apr;233(4):460-4. doi: 10.1055/s-0041-111823. Epub 2016 Apr 26. Review. PubMed PMID: 27116509.
4: Simmons R, Deacon P, Phillips DJ, Farrugia K. The effect of mark enhancement techniques on the subsequent detection of semen/spermatozoa. Forensic Sci Int. 2014 Nov;244:231-46. doi: 10.1016/j.forsciint.2014.08.027. Epub 2014 Sep 3. PubMed PMID: 25277520.
5: Tura A, Alt A, Haritoglou C, Meyer CH, Schneider T, Grisanti S, Lüke J, Lüke M; International Chromovitrectomy Collaboration. Testing the effects of the dye acid violet-17 on retinal function for an intraocular application in vitreo-retinal surgery. Graefes Arch Clin Exp Ophthalmol. 2014 Dec;252(12):1927-37. doi: 10.1007/s00417-014-2761-9. Epub 2014 Sep 14. PubMed PMID: 25216738.
6: Rae L, Gentles D, Farrugia KJ. An investigation into the enhancement of fingermarks in blood on fruit and vegetables. Sci Justice. 2013 Sep;53(3):321-7. doi: 10.1016/j.scijus.2013.05.002. Epub 2013 Jun 7. PubMed PMID: 23937941.
7: Cardoso EB, Moraes-Filho M, Rodrigues EB, Maia M, Penha FM, Novais EA, Souza-Lima RA, Meyer CH, Farah ME. Investigation of the retinal biocompatibility of acid violet for chromovitrectomy. Graefes Arch Clin Exp Ophthalmol. 2013 Apr;251(4):1115-21. doi: 10.1007/s00417-013-2258-y. Epub 2013 Jan 18. PubMed PMID: 23329403.
8: Das D, Charumathi D, Das N. Bioaccumulation of the synthetic dye Basic Violet 3 and heavy metals in single and binary systems by Candida tropicalis grown in a sugarcane bagasse extract medium: modelling optimal conditions using response surface methodology (RSM) and inhibition kinetics. J Hazard Mater. 2011 Feb 28;186(2-3):1541-52. doi: 10.1016/j.jhazmat.2010.12.038. Epub 2010 Dec 15. PubMed PMID: 21215516.
9: Chhabra M, Mishra S, Sreekrishnan TR. Laccase/mediator assisted degradation of triarylmethane dyes in a continuous membrane reactor. J Biotechnol. 2009 Aug 10;143(1):69-78. doi: 10.1016/j.jbiotec.2009.06.011. Epub 2009 Jun 17. PubMed PMID: 19539671.
10: Mansour HB, Mosrati R, Limem I, Corroler D, Ghedira K, Barillier D, Chekir-Ghedira L. Genotoxic and antibutyrylcholinesterasic activities of acid violet 7 and its biodegradation products. Drug Chem Toxicol. 2009;32(3):230-7. doi: 10.1080/01480540902862277. PubMed PMID: 19538019.
11: Thinakaran N, Baskaralingam P, Pulikesi M, Panneerselvam P, Sivanesan S. Removal of Acid Violet 17 from aqueous solutions by adsorption onto activated carbon prepared from sunflower seed hull. J Hazard Mater. 2008 Mar 1;151(2-3):316-22. Epub 2007 Jun 2. PubMed PMID: 17689864.
12: Sharma DK, Saini HS, Singh M, Chimni SS, Chadha BS. Biological treatment of textile dye acid violet-17 by bacterial consortium in an up-flow immobilized cell bioreactor. Lett Appl Microbiol. 2004;38(5):345-50. PubMed PMID: 15059201.
13: Sharma DK, Saini HS, Singh M, Chimni SS, Chadha BS. Isolation and characterization of microorganisms capable of decolorizing various triphenylmethane dyes. J Basic Microbiol. 2004;44(1):59-65. PubMed PMID: 14768029.
14: Sivaraj R, Namasivayam C, Kadirvelu K. Orange peel as an adsorbent in the removal of acid violet 17 (acid dye) from aqueous solutions. Waste Manag. 2001;21(1):105-10. PubMed PMID: 11150127.
15: Kanamori K, Shiba K, Sugiura K. [Development and clinical evaluation of a new urinary protein test paper (URINE-TP)]. Rinsho Byori. 1991 Apr;39(4):398-404. Japanese. PubMed PMID: 2051620.
16: Patestos NP, Fauth M, Radola BJ. Fast and sensitive protein staining with colloidal acid violet 17 following isoelectric focusing in carrier ampholyte generated and immobilized pH gradients. Electrophoresis. 1988 Sep;9(9):488-96. PubMed PMID: 2468484.
17: Shiba KS, Cho H, Nakao M, Soon PL, Shiba A. Highly sensitive method for staining protein fractions on cellulose acetate membrane with acid violet 17. Clin Chem. 1986 Dec;32(12):2209. PubMed PMID: 2430740.
18: Angus DS, Baker RS, Bonin AM, Callen D, Clark AM. Comparative mutagenicity of two triarylmethane food dyes in Salmonella, Saccharomyces and Drosophila. Food Cosmet Toxicol. 1981 Aug;19(4):419-24. PubMed PMID: 7024063.
19: Bonin AM, Farquharson JB, Baker RS. Mutagenicity of arylmethane dyes in Salmonella. Mutat Res. 1981 May;89(1):21-34. PubMed PMID: 6165887.
PubChem Compound 92205
Last Modified Nov 11 2021
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